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Compound of Interest

Compound Name: Flammacerium

Cat. No.: B158992

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical composition of
Flammacerium, a topical cream used in the management of severe burns. The document
details the active and inactive ingredients, their quantitative composition, and the underlying
mechanisms of action. Furthermore, it outlines experimental methodologies for the analysis of
its principal components and includes visualizations of key biological pathways.

Core Chemical Composition

Flammacerium is a complex, semi-solid oil-in-water emulsion. Its therapeutic efficacy is
derived from the synergistic action of its two active pharmaceutical ingredients (APIs), silver
sulfadiazine and cerium nitrate, suspended in a hydrophilic cream base.

Active Pharmaceutical Ingredients

The primary active components of Flammacerium are silver sulfadiazine, a well-established
antibacterial agent, and cerium nitrate, which aids in eschar formation and modulates the
inflammatory response.[1][2]

 Silver Sulfadiazine (1% wi/w): This compound combines the antimicrobial properties of silver
ions with the bacteriostatic action of a sulfonamide antibiotic.[1]

o Cerium Nitrate (2.2% w/w): This inorganic salt plays a crucial role in the therapeutic effect of
Flammacerium by forming a protective, leathery eschar over the burn wound.[1]
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Inactive Ingredients (Excipients)

The cream base of Flammacerium is composed of several excipients that ensure the stability,
bioavailability, and appropriate physical properties of the formulation. A product information
leaflet for Flammacerium provides a complete quantitative breakdown of all its components.[3]

Quantitative Data Presentation

The following tables summarize the quantitative composition and key chemical properties of the
active and inactive ingredients in Flammacerium.

Table 1: Quantitative Composition of Flammacerium Cream][3]

Component Concentration (g per 100g of cream)

Active Ingredients

Silver Sulfadiazine 1.0

Cerium Nitrate 2.2

Inactive Ingredients

Liquid Paraffin 20.0
Purified Water 20.0
Propylene Glycol 7.0
Cetyl Alcohol 4.0
Glyceryl Monostearate 4.0
Polysorbate 60 1.0
Polysorbate 80 1.0

Table 2: Chemical Properties of Active Ingredients

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b158992?utm_src=pdf-body
https://www.benchchem.com/product/b158992?utm_src=pdf-body
https://www.mims.com/philippines/drug/info/flammacerium?type=full
https://www.benchchem.com/product/b158992?utm_src=pdf-body
https://www.benchchem.com/product/b158992?utm_src=pdf-body
https://www.mims.com/philippines/drug/info/flammacerium?type=full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ingredient Chemical Formula Molecular Weight ( g/mol )
Silver Sulfadiazine C10H9AgN4O2S 357.14
Cerium Nitrate Hexahydrate Ce(NOs3)3-6H20 434.22

Signaling Pathways and Mechanisms of Action

The therapeutic effect of Flammacerium is multifactorial, arising from the distinct and
synergistic actions of its active components.

Antimicrobial Action of Silver Sulfadiazine

Silver sulfadiazine exerts a broad-spectrum antimicrobial effect through a dual mechanism. The
silver ions disrupt the bacterial cell membrane and wall, and upon entering the cell, they bind to
DNA and essential proteins, leading to cell death. Concurrently, the sulfadiazine moiety acts as
a competitive inhibitor of dihydropteroate synthase, an enzyme crucial for bacterial folic acid
synthesis, thereby inhibiting bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical
Composition of Flammacerium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158992#what-is-the-chemical-composition-of-
flammacerium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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